Cas no 52197-13-4 ( )

• Product Name: &nbsp
• CAS No: 52197-13-4
• MF: C₂₀H₁₄N₄
• MW: 310.35196352005
• CID: 936543
• PubChem ID: 300415
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(4-methylphenyl)pyrazine-2,3-dicarbonitrile
• AC1L6WA2
• CTK1H1071
• NSC174794
• NSC-174794
• SureCN2681245
• SCHEMBL2681245
• 52197-13-4
• DTXSID50306261
• 5,6-Di-p-tolylpyrazine-2,3-dicarbonitrile
•  

• Inchi： 1S/C20H14N4/c1-13-3-7-15(8-4-13)19-20(16-9-5-14(2)6-10-16)24-18(12-22)17(11-21)23-19/h3-10H,1-2H3
• InChI Key： QLLCOQJZXYRKSF-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C(C2C=CC(C)=CC=2)C=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 310.12202
• Monoisotopic Mass: 310.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36
• LogP: 4.17076